Cas no 146177-59-5 (3H-Imidazo[4,5-f]quinoxalin-2-amine,3,4,5-trimethyl-)

• Product Name: 3H-Imidazo[4,5-f]quinoxalin-2-amine,3,4,5-trimethyl-
• CAS No: 146177-59-5
• MF: C₁₂H₁₃N₅
• MW: 227.265121221542
• CID: 175411
• PubChem ID: 154593
• Update Time: 2025-04-19

3H-Imidazo[4,5-f]quinoxalin-2-amine,3,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-f]quinoxalin-2-amine,3,4,5-trimethyl-
• 3,4,5-trimethylimidazo[4,5-f]quinoxalin-2-amine
• 2-AMINO-3,4,5-TRIMETHYLIMIDAZO(4,5-F)QUINOXALINE
• 3,4,5-trimethyl-3H-imidazo[4,5-f]quinoxalin-2-amine
• 4,5-DIMEIQX
• DTXSID80163283
• CCRIS 6407
• 4,5-Dimethyl-IQX
• 2-AMINO-3,4,5-TRIMETHYLIMIDAZO[4,5-F]QUINOXALINE
• 3,4,5-Trimethyl-3H-imidazo(4,5-f)quinoxalin-2-amine
• 3H-Imidazo(4,5-f)quinoxalin-2-amine, 3,4,5-trimethyl-
• 146177-59-5

• Inchi： 1S/C12H13N5/c1-6-7(2)11-10(16-12(13)17(11)3)9-8(6)14-4-5-15-9/h4-5H,1-3H3,(H2,13,16)
• InChI Key： DKGYKMLWNJDGAV-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2=C3C(=C(C)C(C)=C12)N=CC=N3

Computed Properties

• Exact Mass: 227.11729
• Monoisotopic Mass: 227.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.2252 (rough estimate)
• Boiling Point: 358.98°C (rough estimate)
• Refractive Index: 1.6610 (estimate)
• PSA: 69.62